Cas no 512171-71-0 (8-Indolizinol,octahydro-,(8S,8aS)-(9CI))

• Product Name: 8-Indolizinol,octahydro-,(8S,8aS)-(9CI)
• CAS No: 512171-71-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1022025
• PubChem ID: 11788347
• Update Time: 2025-04-20

8-Indolizinol,octahydro-,(8S,8aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Indolizinol,octahydro-,(8S,8aS)-(9CI)
• (8S,8as)-octahydro-8-indolizinol
• (8s,8as)-perhydro-8-indolizinol
• 512171-71-0
• SCHEMBL8758915
• DB-235249
• (8S,8AS)-octahydroindolizin-8-ol

• Inchi： 1S/C8H15NO/c10-8-4-2-6-9-5-1-3-7(8)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
• InChI Key： GJTUCATUYQZTJZ-YUMQZZPRSA-N
• SMILES： O[C@H]1CCCN2CCC[C@H]21

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 0.54340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines